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Compound of Interest

Compound Name: Masitinib

Cat. No.: B1684524 Get Quote

Introduction

Masitinib is a potent and selective tyrosine kinase inhibitor that primarily targets the c-Kit

receptor, platelet-derived growth factor receptors (PDGFR), and colony-stimulating factor 1

receptor (CSF-1R).[1] It also shows inhibitory activity against the kinases Lyn and Fyn.[2][3]

Through the inhibition of these signaling pathways, Masitinib can modulate the activity of mast

cells and microglia, making it a subject of research in oncology, inflammatory diseases, and

neurodegenerative disorders like amyotrophic lateral sclerosis (ALS) and Alzheimer's disease.

[1][2][3][4] Accurate and consistent preparation of Masitinib stock solutions is critical for

obtaining reliable and reproducible experimental results. Dimethyl sulfoxide (DMSO) is the

recommended solvent for preparing concentrated stock solutions of Masitinib due to its high

solubilizing capacity for this compound.[5]

Mechanism of Action

Masitinib exerts its therapeutic effects by inhibiting key signaling pathways involved in cell

proliferation, survival, and inflammation. Its primary targets are mast cells and microglia.[3] By

blocking c-Kit and Lyn/Fyn kinases, Masitinib effectively controls the activation, degranulation,

and survival of mast cells.[1] Its inhibition of the CSF-1R pathway modulates microglial activity,

thereby reducing neuroinflammation.[2][3]
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Diagram 1. Masitinib signaling pathway inhibition.

Quantitative Data Summary
All quantitative data regarding Masitinib's properties and solubility are summarized below.

Table 1: Physicochemical Properties of Masitinib

Property Value Reference

Molecular Weight 498.64 g/mol [6]

Molecular Formula C₂₈H₃₀N₆OS [6]

CAS Number 790299-79-5

Appearance Solid powder [7]

Table 2: Solubility of Masitinib
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Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Reference

DMSO ~100 mg/mL ~200 mM [5]

Ethanol ~4.99 mg/mL ~10 mM

Experimental Protocols
Protocol 1: Preparation of a 100 mM Masitinib Stock
Solution in DMSO
This protocol describes the step-by-step procedure for preparing a highly concentrated stock

solution of Masitinib using DMSO.

Objective: To prepare a sterile, high-concentration stock solution of Masitinib for use in in vitro

and in vivo experiments.

Materials and Equipment:

Masitinib powder (CAS: 790299-79-5)

Anhydrous/fresh Dimethyl Sulfoxide (DMSO, cell culture grade)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials (amber or covered in foil)

Sterile, nuclease-free pipette tips

Vortex mixer

Water bath or sonicator (optional)

Personal Protective Equipment (PPE): lab coat, safety goggles, appropriate gloves (butyl

rubber or double nitrile).[8]
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Safety Precautions:

Handle Masitinib powder in a well-ventilated area or a chemical fume hood to avoid

inhalation.[7]

DMSO can readily penetrate the skin; always wear appropriate gloves and avoid direct

contact.[8][9]

Consult the Safety Data Sheet (SDS) for Masitinib and DMSO before handling.[7]

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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